Cas no 17161-33-0 (Cyclohexane,1,1'-(3,7,12,16-tetramethyl-1,18-octadecanediyl)bis[2,2,6-trimethyl-)

• Product Name: Cyclohexane,1,1'-(3,7,12,16-tetramethyl-1,18-octadecanediyl)bis[2,2,6-trimethyl-
• CAS No: 17161-33-0
• Molecular Formula: C₄₀H₇₈
• Molecular Weight: 559.047333240509
• CID: 137122
• PubChem ID: 57370509

Cyclohexane,1,1'-(3,7,12,16-tetramethyl-1,18-octadecanediyl)bis[2,2,6-trimethyl- Properties

Names and Identifiers

• B-CAROTENE
• ßß-Carotane
• β-CAROTENE
• 1H-Pyrido[1,2-c][1,3]oxazepine,octahydro
• 3,7,12,16-tetramethyl-1,18-bis-(2,2,6-trimethyl-cyclohexyl)-octadecane
• octahydro-pyrido[1,2-c][1,3]oxazepine
• Perhydropyrido<1,2-c><1,3>oxazepine
• perhydropyrido<1,2-c>oxazepine
• ßß-Carotane500µg
• -Carotane
• PROVITAMIN A
• CAROTENE, B-
• PROVITAMIN A1
• CAROTENE TYPE I
• CAROTENE TYPE II
• TRANS-B-CAROTENE
• BETA,BETA-CAROTANE
• BETA CAROTENE NATURAL
• 17161-33-0
• Cyclohexane,1,1'-(3,7,12,16-tetramethyl-1,18-octadecanediyl)bis[2,2,6-trimethyl-
• Carotane
• 1,1,3-trimethyl-2-[3,7,12,16-tetramethyl-18-(2,2,6-trimethylcyclohexyl)octadecyl]cyclohexane

• InChIKey： KINNMTBWIQCDPS-UHFFFAOYSA-N
• Inchi： 1S/C40H78/c1-31(19-13-21-33(3)25-27-37-35(5)23-15-29-39(37,7)8)17-11-12-18-32(2)20-14-22-34(4)26-28-38-36(6)24-16-30-40(38,9)10/h31-38H,11-30H2,1-10H3
• SMILES： C1(CCC(C)CCCC(C)CCCCC(C)CCCC(C)CCC2C(C)CCCC2(C)C)C(C)CCCC1(C)C

Computed Properties

• Exact Mass: 536.43800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 19
• Monoisotopic Mass: 558.61035249g/mol
• Heavy Atom Count: 40
• Complexity: 586
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 18.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• LogP: 12.60580
• PSA: 0.00000
• Melting Point: 176-184 °C (dec.)
• Solubility: hexane: 100 μg/mL, soluble

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Tetraterpenoids Carotenoids